Cas no 28978-02-1 (Pectolinarin)
Pectolinarin has anti-inflammatory activity Conclusion: pectolinarin inhibits IL-6 and IL-8 secretion and PGE2 and no production Pectolinarin can inhibit cell proliferation, inflammatory response and induce apoptosis by inhibiting pi3k/akt pathway
Pectolinarin structure
Pectolinarin Properties
Names and Identifiers
-
- Pectolinarin
- 5-Hydroxy-6-methoxy-2-(4-methoxyphenyl)-7-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
- 4H-1-Benzopyran-4-one,7-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5-hydroxy-6-methoxy-2-(4-methoxyphenyl)-
- Parishin A
- 5-hydroxy-6-methoxy-2-(4-methoxyphenyl)
- Neolinarin
- pectolinarigenin 7-O-rutinoside
- PECTOLINARIN(P)
- Pectolinaroside
- 5,7-Dihydroxy 4′,6-dimethoxyflavone 7-rutinoside
- 7-[[6-O-(6-Deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-5-hydroxy-6-methoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
- Pectolinarigenin 7-rutinoside
- CID 134728117
- [ "" ]
- 5,7-Dihydroxy 4',6-dimethoxyflavone 7-rutinoside
- 142925-51-7
- +Expand
-
- MFCD12546128
- DUXQKCCELUKXOE-WCNMBJSRSA-N
- 1S/C29H34O15/c1-11-20(31)23(34)25(36)28(41-11)40-10-18-21(32)24(35)26(37)29(44-18)43-17-9-16-19(22(33)27(17)39-3)14(30)8-15(42-16)12-4-6-13(38-2)7-5-12/h4-9,11,18,20-21,23-26,28-29,31-37H,10H2,1-3H3/t11-,18+,20-,21+,23+,24-,25+,26+,28+,29+/m1/s1
- O1[C@@]([H])([C@]([H])([C@@]([H])([C@]([H])([C@]1([H])C([H])([H])O[C@]1([H])[C@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])O[H])O[H])O[H])OC1C([H])=C2C(C(C([H])=C(C3C([H])=C([H])C(=C([H])C=3[H])OC([H])([H])[H])O2)=O)=C(C=1OC([H])([H])[H])O[H]
Computed Properties
- 622.18977g/mol
- 0
- -0.5
- 7
- 15
- 8
- 622.18977g/mol
- 622.18977g/mol
- 223Ų
- 44
- 1000
- 0
- 10
- 0
- 0
- 0
- 1
- 622.6
Experimental Properties
- -0.78670
- 227.20000
- 1.682
- 896.4°Cat760mmHg
- 0.0±0.3 mmHg at 25°C
- 292.4°C
- Yellow powder
- 1.61
Pectolinarin Price
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Pectolinarin Related Literature
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Kaleem-ur-Rahman Naveed,Li Wang,Haojie Yu,Raja Summe Ullah,Muhammad Haroon,Shah Fahad,Jiyang Li,Tarig Elshaarani,Rizwan Ullah Khan,Ahsan Nazir Polym. Chem., 2018,9, 3306-3335
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Minqing Kang,Fangzhi Xiong,Yanrong Huang,Xiuguang Yi Sustainable Food Technol., 2023,1, 100-106
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3. Synthesis, functionalisation and post-synthetic modification of bismuth metal–organic frameworks†M. Köppen,O. Beyer,S. Wuttke,U. Lüning,N. Stock Dalton Trans., 2017,46, 8658-8663
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Łukasz Mioduszewski,Marek Cieplak Phys. Chem. Chem. Phys., 2018,20, 19057-19070
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Kamlesh Kumar Dabaria,Rekha Bai,Pooja Kumari Jat,Satpal Singh Badsara New J. Chem., 2022,46, 12905-12909
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Yan Hu,Fang Luo,Fangfang Dong Chem. Commun., 2011,47, 761-763
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Nicola Peruffo,Gabriel Gil,Fabrizio Mancin Nanoscale, 2021,13, 6005-6015
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Qiang Peng,Sheng-Lian Luo,Xin-Hua Tang,Ai-Qin Zhang,Gui-Sheng Zeng,Guo-Cong Guo CrystEngComm, 2011,13, 3862-3867
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Jin-Wei Yuan,Qian Chen,Wen-Tao Wu,Jian-Jun Zhao,Liang-Ru Yang,Yong-Mei Xiao,Pu Mao,Ling-Bo Qu New J. Chem., 2022,46, 9451-9460
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